Methyl3-{[(3-methyloxetan-3-yl)methyl]amino}propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Preparation Methods
The synthesis of Methyl3-{[(3-methyloxetan-3-yl)methyl]amino}propanoate involves several steps. One of the key starting materials is 3-methyl-3-oxetanemethanol . This compound can be synthesized through various methods, including the reaction of 3-methyl-3-oxetanemethanol with appropriate reagents under controlled conditions . The reaction conditions typically involve specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high purity and yield .
Chemical Reactions Analysis
Methyl3-{[(3-methyloxetan-3-yl)methyl]amino}propanoate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions . Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles . The major products formed from these reactions depend on the specific reagents and conditions used . For example, oxidation reactions may yield corresponding oxides, while reduction reactions may produce reduced forms of the compound .
Scientific Research Applications
Methyl3-{[(3-methyloxetan-3-yl)methyl]amino}propanoate has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology, it may be used in the study of biochemical pathways and interactions . Additionally, this compound is used in various industrial processes, including the production of polymers and other materials .
Mechanism of Action
The mechanism of action of Methyl3-{[(3-methyloxetan-3-yl)methyl]amino}propanoate involves its interaction with specific molecular targets and pathways . The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biochemical effects . The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
Properties
Molecular Formula |
C9H17NO3 |
---|---|
Molecular Weight |
187.24 g/mol |
IUPAC Name |
methyl 3-[(3-methyloxetan-3-yl)methylamino]propanoate |
InChI |
InChI=1S/C9H17NO3/c1-9(6-13-7-9)5-10-4-3-8(11)12-2/h10H,3-7H2,1-2H3 |
InChI Key |
FMZIAJMRTPPJSO-UHFFFAOYSA-N |
Canonical SMILES |
CC1(COC1)CNCCC(=O)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.